Cas no 90534-49-9 (4-methyl-1,2-Benzenedimethanol)

4-methyl-1,2-Benzenedimethanol Properties

Names and Identifiers

• 4-methyl-1,2-Benzenedimethanol
• [2-(hydroxymethyl)-4-methylphenyl]methanol
• MFCD21363024
• (4-methyl-1,2-phenylene)dimethanol
• 1,2-Benzenedimethanol, 4-methyl-
• PPTQMBVYEGXAQI-UHFFFAOYSA-N
• SY391707
• SCHEMBL233241
• DTXSID10623769
• 3,4-dihydroxymethyltoluene
• 90534-49-9
• DA-39174
• 4-methyl-1,2-benzenedimethanol
• +Expand

• InChIKey： PPTQMBVYEGXAQI-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H12O2/c1-7-2-3-8(5-10)9(4-7)6-11/h2-4,10-11H,5-6H2,1H3
• SMILES： CC1=CC(=C(C=C1)CO)CO

Computed Properties

• Exact Mass: 152.083729621g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 152.083729621g/mol
• Heavy Atom Count: 11
• Complexity: 114
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.5
• Topological Polar Surface Area: 40.5Ų